1-methyl-1H-benzo[d]imidazol-5-yl 2-(methylthio)benzoate

• IUPAC Name: (1-methylbenzimidazol-5-yl) 2-methylsulfanylbenzoate
• InChI: InChI=1S/C16H14N2O2S/c1-18-10-17-13-9-11(7-8-14(13)18)20-16(19)12-5-3-4-6-15(12)21-2/h3-10H,1-2H3
• InChI Key: VUWSBCTXCDUOCK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1C=CC(=C2)OC(=O)C3=CC=CC=C3SC
• Molecular Formula: C16H14N2O2S
• Molecular Weight: 298.4 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole was first synthesized by Heinrich Debus in 1858 and was obtained by the reaction of glyoxal and formaldehyde in ammonia, initially called glyoxaline. This synthesis, despite producing relatively low yields, is still used to create C-substituted imidazoles.

Molecular Structure Analysis

Imidazole is a structure that, despite being small, has a unique chemical complexity. It is a nucleus that is very practical and versatile in its construction/functionalization and can be considered a rich source of chemical diversity.

Chemical Reactions Analysis

In molecular design, the insertion of a piperazine unit in place of a 6-methylene chain in the linker between the head (pyridylacetamide) and tail (benzimidazole) moieties led to a marked enhancement of the aqueous solubility (up to 19 mg/mL at pH 1.2) and a significant improvement of the oral absorption.

Physical And Chemical Properties Analysis

The molecular weight of imidazole is 162.19 g/mol. It is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Polymer Synthesis and Modification

Benzimidazole derivatives are utilized in the synthesis of high-performance polymers. For instance, a novel compound was synthesized for the preparation of a new AB-type monomer, leading to high-performance polymer modifications with enhanced properties. This demonstrates the role of benzimidazole derivatives in developing advanced materials with potential applications in various industries, including automotive, aerospace, and electronics (Zhang Qinglon, 2014).

Antimicrobial and Antitumor Activity

Benzimidazole derivatives are key in designing compounds with significant antimicrobial and antitumor activities. Research shows the design and synthesis of zirconium, cadmium, and iron complexes derived from Schiff base benzimidazole, demonstrating promising antibacterial, antifungal, and antitumor properties. Such compounds offer a pathway to new therapeutic agents, highlighting the potential of benzimidazole derivatives in medical and pharmaceutical applications (A. N. al-Hakimi et al., 2020).

Corrosion Inhibition

Benzimidazole derivatives are effective as corrosion inhibitors for metals in acidic environments. They are synthesized and assessed for their ability to protect mild steel in sulfuric acid, showing that such compounds can significantly reduce corrosion rates. This application is crucial in industrial processes and maintenance, providing a cost-effective solution to corrosion-related problems (P. Ammal et al., 2018).

Mechanism of Action

Imidazole acts in extremely important processes for the maintenance of living organisms, such as catalysis in enzymatic processes. Imidazole-based compounds with antibacterial, anti-inflammatory, antidiabetic, antiparasitic, antituberculosis, antifungal, antioxidant, antitumor, antimalarial, anticancer, antidepressant and many others make up the therapeutic arsenal and new bioactive compounds proposed in the most diverse works.

Safety and Hazards

Imidazole can be harmful by inhalation, in contact with skin, and if swallowed.

Future Directions

The interest and importance of imidazole-containing analogs in the field of medicinal chemistry is remarkable, and the understanding from the development of the first blockbuster drug cimetidine explores all the chemical and biological concepts of imidazole in the context of research and development of new drugs.